Cas no 2138334-31-1 (Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl)-)

• Product Name: Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl)-
• CAS No: 2138334-31-1
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 5301148
• Update Time: 2025-05-20

Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl)-

• Inchi： 1S/C9H20N2O2S/c1-3-14(12,13)11-9(2)6-4-8(10)5-7-9/h8,11H,3-7,10H2,1-2H3
• InChI Key： ICCCUVLDFPRJJM-UHFFFAOYSA-N
• SMILES： C(S(NC1(C)CCC(N)CC1)(=O)=O)C

Additional information on Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl)-

Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl): A Comprehensive Overview

Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl), with CAS No. 2138334-31-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an ethanesulfonamide group with a substituted cyclohexane ring. The N-(4-amino-1-methylcyclohexyl) moiety imparts distinct chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl) involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The introduction of the amino and methyl groups at specific positions on the cyclohexane ring is crucial for achieving the desired stereochemistry and reactivity. Subsequent reaction steps, such as nucleophilic substitution or amide bond formation, are employed to attach the ethanesulfonamide group. This compound has been studied for its potential in drug design, particularly in the development of bioactive molecules with specific pharmacological properties.

Recent studies have highlighted the biological activity of Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl). Researchers have investigated its role as a modulator of cellular signaling pathways, particularly in cancer biology. The compound has shown promise in inhibiting key enzymes involved in tumor progression, making it a candidate for further preclinical testing. Additionally, its ability to penetrate cellular membranes efficiently suggests potential applications in targeted drug delivery systems.

The chemical stability of Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl) is another area of interest. Under standard storage conditions, the compound exhibits good stability, which is essential for its use in pharmaceutical formulations. However, exposure to extreme temperatures or reactive chemicals can lead to degradation, necessitating careful handling during synthesis and storage.

In terms of synthetic applications, Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl) serves as an intermediate in the production of more complex molecules. Its reactivity towards various nucleophiles and electrophiles makes it a versatile building block in organic synthesis. For instance, it can be used to prepare bioisosteres or to modify existing drug candidates to enhance their pharmacokinetic profiles.

From an analytical chemistry perspective, the characterization of Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl) has been achieved through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring compliance with quality standards required for research and development purposes.

Looking ahead, the potential applications of Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl) are vast. Its role in drug discovery continues to be explored, with ongoing research focusing on its efficacy as an anticancer agent and its ability to modulate other disease-related pathways. Furthermore, advancements in green chemistry may pave the way for more sustainable methods of synthesizing this compound, reducing environmental impact while maintaining high yields.

In conclusion, Ethanesulfonamide, N-(4-amino-1-methylcyclohexyl) stands out as a significant molecule in contemporary chemical research. Its unique structure, coupled with promising biological activity and versatile synthetic properties, positions it as a key player in advancing therapeutic interventions and chemical innovation.